Cas no 21141-84-4 ((H-Cys-Val-OH)2 (Disulfide bond))

• Product Name: (H-Cys-Val-OH)2 (Disulfide bond)
• CAS No: 21141-84-4
• MF: C₁₆H₃₀N₄O₆S₂
• MW: 438.562601566315
• CID: 272231
• PubChem ID: 333297
• Update Time: 2025-05-21

(H-Cys-Val-OH)2 (Disulfide bond) Chemical and Physical Properties

Names and Identifiers

• 1')-disulfide (9CI)
• (H-Cys-Val-OH)?
• (H-cys-val-oh)2
• 2-[[2-amino-3-[[2-amino-3-[(1-carboxy-2-methylpropyl)amino]-3-oxopropyl]disulfanyl]propanoyl]amino]-3-methylbutanoic acid
• (2R)-2-[[(2R)-2-amino-3-[[(2R)-2-amino-3-[[(1R)-1-carboxy-2-methylpropyl]amino]-3-oxopropyl]disulfanyl]propanoyl]amino]-3-methylbutanoic acid
• 2-[[2-amino-3-[[2-amino-3-[(1-hydroxy-3-methyl-1-oxobutan-2-yl)amino]-3-oxopropyl]disulfanyl]propanoyl]amino]-3-methylbutanoic acid
• L-Cystinyl-bis-L-valin
• N-(2-Amino-3-((2-amino-3-((1-carboxy-2-methylpropyl)amino)-3-oxopropyl)dithio)propanoyl)valine
• L-Valine, L-cysteinyl-,bimol. (1®1')-disulfide (9CI)
• 21141-84-4
• NSC 333715
• NSC333715
• FT-0722896
• 2-[[2-amino-3-[[2-amino-3-[(1-carboxy-2-methyl-propyl)amino]-3-oxo-propyl]disulfanyl]propanoyl]amino]-3-methyl-butanoic acid
• NSC-333715
• (H-Cys-Val-OH)2 (Disulfide bond)

• Inchi： 1S/C16H30N4O6S2/c1-7(2)11(15(23)24)19-13(21)9(17)5-27-28-6-10(18)14(22)20-12(8(3)4)16(25)26/h7-12H,5-6,17-18H2,1-4H3,(H,19,21)(H,20,22)(H,23,24)(H,25,26)
• InChI Key： SHJIFVBOMNBMRL-UHFFFAOYSA-N
• SMILES： S(CC(C(NC(C(=O)O)C(C)C)=O)N)SCC(C(NC(C(=O)O)C(C)C)=O)N

Computed Properties

• Exact Mass: 438.16100
• Monoisotopic Mass: 438.16067704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 235Ų

Experimental Properties

• PSA: 235.44000
• LogP: 1.65560

Additional information on (H-Cys-Val-OH)2 (Disulfide bond)

The Compound CAS No. 21141-84-4: A Comprehensive Overview

The compound with CAS No. 21141-84-4, commonly referred to as (H-Cys-Val-OH)₂ (Disulfide bond), is a fascinating molecule that has garnered significant attention in various scientific and industrial domains. This compound is a dipeptide derivative, specifically formed by the disulfide bond between two cysteine and valine residues. Its unique structure and functional properties make it a valuable component in fields ranging from biotechnology to pharmaceuticals.

Recent advancements in peptide chemistry have shed light on the potential applications of (H-Cys-Val-OH)₂ (Disulfide bond). Researchers have explored its role in bioactive molecules, particularly in the development of novel therapeutic agents. The disulfide bond in this compound plays a crucial role in stabilizing its structure, which is essential for maintaining its biological activity. Studies have shown that this compound exhibits antioxidant properties, making it a promising candidate for use in skincare products and dietary supplements.

In the context of drug delivery systems, (H-Cys-Val-OH)₂ (Disulfide bond) has been investigated as a potential carrier for targeted drug delivery. Its ability to form stable complexes with various bioactive molecules has been leveraged in the design of nanocarriers and hydrogels. These applications are particularly relevant in the field of oncology, where precise drug delivery is critical for minimizing side effects and enhancing therapeutic outcomes.

The synthesis of this compound involves a multi-step process that includes peptide coupling and oxidative folding to form the disulfide bond. Recent studies have optimized these steps, leading to higher yields and improved purity levels. These advancements have made it more accessible for large-scale production, paving the way for its commercialization in various industries.

In addition to its biomedical applications, (H-Cys-Val-OH)₂ (Disulfide bond) has found utility in the food industry as a natural flavor enhancer and stabilizer. Its ability to interact with taste receptors has been exploited to develop innovative food formulations that offer enhanced sensory experiences without the need for artificial additives.

From an environmental perspective, researchers have explored the biodegradability of this compound, highlighting its potential as an eco-friendly alternative to traditional chemical additives. Its degradation pathways have been studied under various environmental conditions, providing insights into its sustainability profile.

In conclusion, CAS No. 21141-84-4, or (H-Cys-Val-OH)₂ (Disulfide bond), represents a versatile molecule with a wide range of applications across multiple sectors. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern science and technology.